Cas no 103858-54-4 (RARECHEM AL BI 0374)

RARECHEM AL BI 0374 Properties

Names and Identifiers

• RARECHEM AL BI 0374
• 1H-INDOLE-3-CARBOXYLIC ACID,5-BROMO-,ETHYL ESTER
• Ethyl 5-bromo-1H-indole-3-carboxylate
• 5-BroMoindole-3-carboxylic acid ethyl ester
• 5-bromo-3-indoleethyl formate
• SCHEMBL5739049
• DTXSID70657661
• 103858-54-4
• Ethyl 5-Bromoindole-3-carboxylate
• 5-bromo-1H-indole-3-carboxylic acid ethyl ester
• ADKGKNXUVQJLHW-UHFFFAOYSA-N
• AC2782
• SY058836
• J-517164
• 1H-Indole-3-carboxylicaceid,5-bromo-ethyl ester
• AKOS015843539
• MFCD06204440
• ethyl5-bromo-1H-indole-3-carboxylate
• ethyl 5-bromo-1H-indole-3-carboxylate
• 5-Bromoindole-3-carboxylic acid ethyl ester
• Ethyl5-Bromoindole-3-carboxylate
• +Expand

• MDL： MFCD06204440
• InChIKey： ADKGKNXUVQJLHW-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10BrNO2/c1-2-15-11(14)9-6-13-10-4-3-7(12)5-8(9)10/h3-6,13H,2H2,1H3
• SMILES： CCOC(=O)C1=CNC2=C1C=C(C=C2)Br

Computed Properties

• Exact Mass: 266.989
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 266.989
• Heavy Atom Count: 15
• Complexity: 247
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 42.1A^2

Experimental Properties

• LogP: 3.10710
• PSA: 42.09000